Cas no 1805475-56-2 (Ethyl 3-cyano-2,5-difluorobenzoate)

• Product Name: Ethyl 3-cyano-2,5-difluorobenzoate
• CAS No: 1805475-56-2
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4947254
• Update Time: 2023-08-22

Ethyl 3-cyano-2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2,5-difluorobenzoate

• Inchi： 1S/C10H7F2NO2/c1-2-15-10(14)8-4-7(11)3-6(5-13)9(8)12/h3-4H,2H2,1H3
• InChI Key： DCIATUCDRHYXSW-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1